N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide

• IUPAC Name: N-[(E)-(3-methylthiophen-2-yl)methylideneamino]bicyclo[4.1.0]heptane-7-carboxamide
• InChI: InChI=1S/C14H18N2OS/c1-9-6-7-18-12(9)8-15-16-14(17)13-10-4-2-3-5-11(10)13/h6-8,10-11,13H,2-5H2,1H3,(H,16,17)/b15-8+
• InChI Key: CIDCBBWDNYLPKG-OVCLIPMQSA-N
• Canonical SMILES: CC1=C(SC=C1)C=NNC(=O)C2C3C2CCCC3
• Isomeric SMILES: CC1=C(SC=C1)/C=N/NC(=O)C2C3C2CCCC3
• Molecular Formula: C14H18N2OS
• Molecular Weight: 262.37 g/mol

Description

N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to the class of bicyclic hydrazides and is known to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide is not fully understood. However, it is believed that this compound acts by disrupting the integrity of the bacterial cell wall or membrane. This disruption leads to the leakage of cellular contents and ultimately results in bacterial death. Further studies are needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, butyrylcholinesterase, and tyrosinase. Additionally, it has been shown to exhibit antioxidant and anti-inflammatory properties. These properties make N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide a promising candidate for the development of new therapeutic agents.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide in lab experiments is its broad-spectrum antimicrobial activity. This property allows for the testing of this compound against a range of bacterial and fungal species. Additionally, this compound has been shown to exhibit low toxicity, making it a safer alternative to other antimicrobial agents.
One limitation of using N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide in lab experiments is its limited solubility in water. This property can make it difficult to prepare solutions of this compound for use in experiments. Additionally, further studies are needed to fully understand the mechanism of action of this compound.

Future Directions

There are several future directions for the study of N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide. One potential direction is the development of new antimicrobial agents based on the structure of this compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound. Finally, the potential therapeutic applications of this compound should be explored further, particularly in the areas of inflammation and oxidative stress.

Synthesis Methods

The synthesis of N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide involves the reaction of bicyclo[4.1.0]hept-3-ene-7,8-dicarboxylic acid anhydride with thiosemicarbazide in the presence of acetic acid. This reaction results in the formation of a yellow crystalline compound that is purified through recrystallization. The purity of the compound is confirmed through melting point determination and spectroscopic analysis.

Scientific Research Applications

N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide has been studied for its potential applications in scientific research. This compound has been shown to exhibit antibacterial activity against a range of Gram-positive and Gram-negative bacteria. Additionally, it has been shown to exhibit antifungal activity against several fungal species. These properties make N'-[(3-methyl-2-thienyl)methylene]bicyclo[4.1.0]heptane-7-carbohydrazide a promising candidate for the development of new antimicrobial agents.